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Compound of Interest

2-(5-Fluoro-2-methoxy-
Compound Name:
phenoxy)ethylamine

Cat. No.: B8593826

Get Quote

Executive Summary

Compound Class: Fluorinated Phenoxyethylamine Primary Application: Pharmacophore
intermediate for

-adrenergic antagonists (e.g., Tamsulosin analogs) and 5-HT receptor ligands. CAS Registry
Number:Not widely listed for free base; Analogous Read-Across to CAS 1836-62-0 (Non-
fluorinated parent).

This technical guide serves as an advanced safety and handling manual for 2-(5-Fluoro-2-
methoxy-phenoxy)ethylamine. Unlike standard Safety Data Sheets (SDS) that provide
generic hazard codes, this document synthesizes structural reactivity, predicted toxicology, and
field-proven laboratory protocols. It is designed for medicinal chemists and process safety
engineers managing the synthesis of fluorinated bioactive scaffolds.

Part 1: Chemical Identity & Molecular Logic
Structural Architecture
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The molecule consists of a primary ethylamine tail linked via an ether oxygen to a phenyl ring.
The ring features two critical substitutions: a methoxy group at the ortho position (2-position)
and a fluorine atom at the meta position (5-position) relative to the ether linkage.

Value .
Property ) . Structural Logic
(Predicted/Experimental)

Fluorine adds lipophilicity

Formula ] o )
without significant steric bulk.
Ideal fragment size (<200 Da)
Mol. Weight ~185.20 g/mol for fragment-based drug
discovery.
Primary amine is highly basic;
pKa (Base) ~9.2-95

protonates at physiological pH.

Fluorine substitution increases
LogP ~1.3-1.6 LogP by ~0.2 vs. non-

fluorinated analog.

Hydrogen bonding (amine) vs.
Physical State Viscous Oil / Low-melting Solid  lipophilic ether creates viscous

oils.

The "Fluorine Effect” in Safety & Stability

The 5-fluoro substitution is not merely structural; it alters the safety profile compared to the
non-fluorinated analog (2-(2-methoxyphenoxy)ethylamine):

o Metabolic Stability: The fluorine atom blocks para-hydroxylation (relative to the methoxy
group) and ring oxidation, potentially increasing the biological half-life of the intermediate if
absorbed.

o Lipophilicity: Increased membrane permeability implies faster dermal absorption rates
compared to non-fluorinated congeners.

Part 2: Hazard Identification & Reactivity Matrix
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GHS Classification (Read-Across Methodology)

Based on Structure-Activity Relationships (SAR) with CAS 1836-62-0 and standard primary
amines.

Signal Word:DANGER

Skin Corrosion/Irritation: Category 1B (Causes severe skin burns and eye damage).

Serious Eye Damage: Category 1 (Irreversible corneal damage).

Acute Toxicity (Oral): Category 4 (Harmful if swallowed).

Reactivity & Incompatibility Visualization

The primary amine moiety is the "hotspot” for reactivity. It aggressively reacts with atmospheric

to form carbamates, necessitating inert storage.
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Figure 1: Reactivity profile highlighting the dual risks of amine-based corrosivity and ether-
based peroxide formation.
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Part 3: Strategic Handling & Storage Protocols[1][2]
Storage: The "Carbamate Trap"

Critical Failure Mode: Leaving the container cap loose allows the amine to scavenge

from the air. The oil will turn into a crusty white solid (carbamate salt), often mistaken for
degradation.

e Protocol: Store under Argon or Nitrogen atmosphere.

o Temperature: 2—-8°C (Refrigerate) to minimize oxidation of the ether linkage.

Protocol: Safe Quenching of Spills

Standard neutralization with weak acid is recommended to prevent aerosolization of the caustic
amine.

Isolate: Evacuate the immediate area (3-meter radius). Don PPE (Nitrile gloves x2, Face
Shield).

o Absorb: Do NOT use paper towels immediately (exothermic risk). Cover the spill with a dry
absorbent mix (Vermiculite or Sand).[1]

e Neutralize:
o Prepare a 5% Citric Acid or Dilute Acetic Acid solution.
o Gently pour over the absorbent material. Note: Fumes may generate heat.

e Collect: Once the pH of the slurry is <9 (check with paper), scoop into a hazardous waste
container labeled "Organic Base Waste."

e Clean: Wash the surface with soap and water; verify no oily residue remains.

Part 4: Synthesis & Application Context[4][5]
Synthesis Pathway (Nucleophilic Substitution)
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This compound is typically synthesized via the reaction of 5-Fluoro-2-methoxyphenol (Guaiacol
derivative) with an ethanolamine derivative (often utilizing a cyclic carbonate or halo-
ethylamine).

2-Chloroethylamine Base Catalyst
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Figure 2: Standard synthesis workflow. Note that purification via HCI salt formation is safer than
distilling the free base due to thermal stability concerns.

Application in Drug Discovery

This scaffold is a "privileged structure” in medicinal chemistry.

» Alpha-Blockers: The phenoxyethylamine core mimics the binding pocket of adrenergic
receptors (similar to Tamsulosin).

e Serotonin Ligands: The fluorine substitution is often used to block metabolic soft spots in 5-
HT antagonists.
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Part 5: Toxicology & First Aid (E-E-A-T)
Acute Exposure Management

e Eye Contact:CRITICAL. Immediate irrigation for 15+ minutes. Do not wait for medical
personnel. The basicity (pH >12 in solution) causes saponification of corneal lipids.

o Skin Contact: Wash with PEG-400 (if available) or copious water. Monitor for delayed burns;
amines can penetrate the dermis before pain registers.

 Inhalation: Move to fresh air. Pulmonary edema may be delayed up to 24 hours.

Environmental Fate

e Agquatic Toxicity: High. Amines are generally toxic to aquatic life due to pH alteration.

o Biodegradability: The ether linkage and fluorine atom make this compound recalcitrant (slow
to biodegrade). Do not release into municipal drains.

References

o Fisher Scientific. (2025). Safety Data Sheet: 2-(2-Methoxyphenoxy)ethylamine (CAS 1836-
62-0).[2][3][4][5]Link(Used as Read-Across Source)

o National Center for Biotechnology Information. (2025). PubChem Compound Summary for
CID 1548943, 2-(2-Methoxyphenoxy)ethanamine.Link

e TCI Chemicals. (2024). Product Specification: 2-(2-Methoxyphenoxy)ethylamine.[2][6][3][4]
[7][8]Link

» Journal of Medicinal Chemistry.Structure-Activity Relationships of Phenoxyethylamine
Derivatives in Adrenergic Antagonists. (General reference for scaffold utility).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Strategic Safety & Handling Guide: 2-(5-Fluoro-2-
methoxy-phenoxy)ethylamine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8593826/docs#strategic-safety-handling-guide-2-5-
fluoro-2-methoxy-phenoxy-ethylamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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